Cas no 1203662-35-4 (Benzoic acid, 2-broMo-4-fluoro-3-forMyl-, 1,1-diMethylethyl ester)

• Product Name: Benzoic acid, 2-broMo-4-fluoro-3-forMyl-, 1,1-diMethylethyl ester
• CAS No: 1203662-35-4
• MF: C₁₂H₁₂BrFO₃
• MW: 303.124286651611
• CID: 2891171
• PubChem ID: 57522989
• Update Time: 2024-11-05

Benzoic acid, 2-broMo-4-fluoro-3-forMyl-, 1,1-diMethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-broMo-4-fluoro-3-forMyl-, 1,1-diMethylethyl ester
• tert-butyl 2-bromo-4-fluoro-3-formylbenzoate
• 1203662-35-4
• 1,1-Dimethylethyl 2-bromo-4-fluoro-3-formylbenzoate
• NBRBTTQLJTWGOH-UHFFFAOYSA-N
• 2-Bromo-4-fluoro-3-formyl-benzoic acid tert-butyl ester
• Benzoicacid,2-bromo-4-fluoro-3-formyl-,1,1-dimethylethylester
• DB-203059
• SCHEMBL1578904
• F18595
• DTXSID001223849

• Inchi： 1S/C12H12BrFO3/c1-12(2,3)17-11(16)7-4-5-9(14)8(6-15)10(7)13/h4-6H,1-3H3
• InChI Key： NBRBTTQLJTWGOH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C1=CC=C(F)C(C=O)=C1Br

Computed Properties

• Exact Mass: 301.99538g/mol
• Monoisotopic Mass: 301.99538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų